Cas no 1806513-44-9 (1-(2-Bromo-5-ethylphenyl)-3-chloropropan-1-one)

• Product Name: 1-(2-Bromo-5-ethylphenyl)-3-chloropropan-1-one
• CAS No: 1806513-44-9
• MF: C₁₁H₁₂BrClO
• MW: 275.569381713867
• CID: 4977432
• Update Time: 2025-10-30

1-(2-Bromo-5-ethylphenyl)-3-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-5-ethylphenyl)-3-chloropropan-1-one

• Inchi： 1S/C11H12BrClO/c1-2-8-3-4-10(12)9(7-8)11(14)5-6-13/h3-4,7H,2,5-6H2,1H3
• InChI Key： GREXTXKQNAIESV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(CCCl)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1

Additional information on 1-(2-Bromo-5-ethylphenyl)-3-chloropropan-1-one

Introduction to 1-(2-Bromo-5-ethylphenyl)-3-chloropropan-1-one (CAS No. 1806513-44-9)

1-(2-Bromo-5-ethylphenyl)-3-chloropropan-1-one, identified by the CAS number 1806513-44-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a valuable scaffold for the development of novel therapeutic agents. The presence of both bromo and chloro substituents on the aromatic ring, coupled with the propanone moiety, endows this molecule with unique reactivity and potential applications in synthetic chemistry and drug discovery.

The structure of 1-(2-Bromo-5-ethylphenyl)-3-chloropropan-1-one features a phenyl ring substituted at the 2-position with a bromine atom and at the 5-position with an ethyl group. The 3-position of the propanone chain is chlorinated, creating a bifunctional electrophilic center that can participate in various chemical transformations. This structural arrangement not only enhances the compound's solubility in organic solvents but also provides multiple sites for further functionalization, making it a versatile building block in medicinal chemistry.

In recent years, there has been a growing interest in exploring the pharmacological potential of aryl-substituted propanones due to their ability to interact with biological targets in multiple ways. The bromo and chloro substituents in 1-(2-Bromo-5-ethylphenyl)-3-chloropropan-1-one serve as key pharmacophores that can modulate the electronic properties of the aromatic system, influencing its binding affinity to proteins and enzymes. Such modifications are crucial for optimizing drug-like properties such as potency, selectivity, and metabolic stability.

One of the most compelling aspects of this compound is its utility as an intermediate in the synthesis of more complex molecules. The propanone core provides a reactive site for condensation reactions, allowing for the introduction of additional functional groups that can enhance target specificity. For instance, recent studies have demonstrated its use in generating derivatives that exhibit inhibitory activity against certain kinases and enzymes implicated in inflammatory and oncological pathways. These findings highlight the compound's potential as a lead molecule in drug discovery campaigns targeting chronic diseases.

The synthetic pathways for preparing 1-(2-Bromo-5-ethylphenyl)-3-chloropropan-1-one have been refined to ensure high yields and purity, which are critical for downstream applications. Common synthetic routes involve bromination and chlorination reactions on pre-functionalized aromatic precursors, followed by ketone formation. Advances in catalytic methods have further improved the efficiency of these transformations, reducing unwanted byproducts and minimizing environmental impact.

From a computational chemistry perspective, the molecular properties of 1-(2-Bromo-5-ethylphenyl)-3-chloropropan-1-one have been extensively studied using quantum mechanical methods. These simulations have provided insights into its electronic structure, dipole moment, and hydrogen bonding capabilities, which are essential for understanding its behavior in biological systems. Such computational data aids researchers in designing experiments aimed at optimizing its pharmacological profile.

The biological activity of this compound has been explored in several preclinical models. Initial studies have shown that derivatives of this scaffold exhibit moderate to high affinity for certain protein targets, suggesting their potential as therapeutic candidates. For example, modifications at the bromo and chloro positions have been found to significantly alter binding interactions with enzymes involved in metabolic pathways. This underscores the importance of structure-activity relationship (SAR) studies in refining lead compounds for clinical development.

In conclusion, 1-(2-Bromo-5-ethylphenyl)-3-chloropropan-1-one (CAS No. 1806513-44-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its synthetic accessibility and biological relevance, make it an attractive molecule for developing novel drugs targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in medicinal chemistry innovation.